62-84-0

7alpha-Hydroxyandrost-4-ene-3,17-dione

• CAS RN:
• 62-84-0

• Formula:
• C19H26O3

• InChI:
• InChI=1S/C19H26O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h9,13-15,17,21H,3-8,10H2,1-2H3/t13-,14-,15+,17-,18-,19-/m0/s1

• InChIKey:
• LFWLQMQUJQUZBD-TYHLISGHSA-N

• 7alpha-hydroxyandrost-4-ene-3,17-dione is a 7alpha-hydroxy steroid, a 17-oxo steroid, an androstanoid and a 3-oxo-Delta(4) steroid.
  belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, is considered to be a steroid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm.

Hexyl acetoacetate

In Stock

• CAS RN:
• 13562-84-0

• Formula:
• C10H18O3

• InChI:
• InChI=1S/C10H18O3/c1-3-4-5-6-7-13-10(12)8-9(2)11/h3-8H2,1-2H3

• InChIKey:
• QNZLAXONNWOLJY-UHFFFAOYSA-N

• Hexyl acetoacetate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

Chloro(dimethyl)octylsilane

In Stock

• CAS RN:
• 18162-84-0

• Formula:
• C10H23ClSi

• InChI:
• InChI=1S/C10H23ClSi/c1-4-5-6-7-8-9-10-12(2,3)11/h4-10H2,1-3H3

• InChIKey:
• DBKNGKYVNBJWHL-UHFFFAOYSA-N

• Chloro(dimethyl)octylsilane is a useful research compound. Its molecular formula is C10H23ClSi and its molecular weight is 206.83 g/mol. The purity is usually 95%.

N-Biotinyl-3,6,9-trioxaundecane-1,11-diamine trifluoroacetate salt

In Stock

• CAS RN:
• 945462-84-0

• Formula:
• C20H35F3N4O7S

• InChI:
• InChI=1S/C18H34N4O5S.C2HF3O2/c19-5-7-25-9-11-27-12-10-26-8-6-20-16(23)4-2-1-3-15-17-14(13-28-15)21-18(24)22-17;3-2(4,5)1(6)7/h14-15,17H,1-13,19H2,(H,20,23)(H2,21,22,24);(H,6,7)/t14-,15-,17-;/m0./s1

• InChIKey:
• DPUGAEPSVSWENG-HAGMFFOZSA-N

• N-Biotinyl-3,6,9-trioxaundecane-1,11-diamine trifluoroacetate salt is a useful research compound. Its molecular formula is C20H35F3N4O7S and its molecular weight is 532.6 g/mol. The purity is usually 95%.

1-Heptanone, 1-oxazolo[4,5-b]pyridin-2-yl-7-phenyl-

Usually In Stock

• CAS RN:
• 288862-84-0

• Formula:
• C19H20N2O2

• InChI:
• InChI=1S/C19H20N2O2/c22-16(19-21-18-17(23-19)13-8-14-20-18)12-7-2-1-4-9-15-10-5-3-6-11-15/h3,5-6,8,10-11,13-14H,1-2,4,7,9,12H2

• InChIKey:
• OVFUWDCWLWBDJD-UHFFFAOYSA-N

• 1-Heptanone, 1-oxazolo[4,5-b]pyridin-2-yl-7-phenyl- is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.4 g/mol. The purity is usually 95%.

Benzyl 2-[3-(4-bromophenyl)-4-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 610762-84-0

• Formula:
• C24H17BrO5

• InChI:
• InChI=1S/C24H17BrO5/c25-18-8-6-17(7-9-18)21-14-29-22-12-19(10-11-20(22)24(21)27)28-15-23(26)30-13-16-4-2-1-3-5-16/h1-12,14H,13,15H2

• InChIKey:
• POXHVAKVMLDWLL-UHFFFAOYSA-N

• Benzyl 2-[3-(4-bromophenyl)-4-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C24H17BrO5 and its molecular weight is 465.299. The purity is usually 95%.

N-(2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

In Stock

• CAS RN:
• 932162-84-0

• Formula:
• C19H21NO5S

• InChI:
• InChI=1S/C19H21NO5S/c1-19(2)12-15(14-5-3-4-6-16(14)25-19)20-26(21,22)13-7-8-17-18(11-13)24-10-9-23-17/h3-8,11,15,20H,9-10,12H2,1-2H3

• InChIKey:
• JUNMYDBFIOKWDZ-UHFFFAOYSA-N

• N-(2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C19H21NO5S and its molecular weight is 375.4 g/mol. The purity is usually 95%.

N-(3-bromophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 932962-84-0

• Formula:
• C19H14BrFN2O2

• InChI:
• InChI=1S/C19H14BrFN2O2/c20-14-5-2-7-16(11-14)22-18(24)17-8-3-9-23(19(17)25)12-13-4-1-6-15(21)10-13/h1-11H,12H2,(H,22,24)

• InChIKey:
• HFRKKYLJSWAZNL-UHFFFAOYSA-N

• N-(3-bromophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H14BrFN2O2 and its molecular weight is 401.235. The purity is usually 95%.

(R)-2-(pyrrolidin-3-yl)propan-2-amine

Usually In Stock

• CAS RN:
• 351362-84-0

• Formula:
• C7H16N2

• InChI:
• InChI=1S/C7H16N2/c1-7(2,8)6-3-4-9-5-6/h6,9H,3-5,8H2,1-2H3/t6-/m1/s1

• InChIKey:
• NPHAGMZXMINCCX-ZCFIWIBFSA-N

• (R)-2-(pyrrolidin-3-yl)propan-2-amine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.

2-Cyano-3'-thiomorpholinomethylbenzophenone

In Stock

• CAS RN:
• 898762-84-0

• Formula:
• C19H18N2OS

• InChI:
• InChI=1S/C19H18N2OS/c20-13-17-5-1-2-7-18(17)19(22)16-6-3-4-15(12-16)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2

• InChIKey:
• FPPWXMZPQWVARZ-UHFFFAOYSA-N

• 2-Cyano-3'-thiomorpholinomethylbenzophenone is a useful research compound. Its molecular formula is C19H18N2OS and its molecular weight is 322.4 g/mol. The purity is usually 95%.

enterolobin

• CAS RN:
• 136362-84-0

• Formula:
• C10H7NO

• Enterolobin, also known as Enterolobin, is a useful research compound. Its molecular formula is C10H7NO. The purity is usually 95%.

N1,N1-diethyl-N2-[2-(2-methoxyphenoxy)ethyl]-1,2-ethanediamine

In Stock

• CAS RN:
• 1226362-84-0

• Formula:
• C15H26N2O2

• InChI:
• InChI=1S/C15H26N2O2/c1-4-17(5-2)12-10-16-11-13-19-15-9-7-6-8-14(15)18-3/h6-9,16H,4-5,10-13H2,1-3H3

• InChIKey:
• FHGJSDJNYYJZHA-UHFFFAOYSA-N

• N1,N1-diethyl-N2-[2-(2-methoxyphenoxy)ethyl]-1,2-ethanediamine is a useful research compound. Its molecular formula is C15H26N2O2 and its molecular weight is 266.38 g/mol. The purity is usually 95%.

1-(4-((4,6-Difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-2-(4-(methylthio)phenyl)ethanone

In Stock

• CAS RN:
• 1323562-84-0

• Formula:
• C21H20F2N2O2S2

• InChI:
• InChI=1S/C21H20F2N2O2S2/c1-28-16-4-2-13(3-5-16)10-19(26)25-8-6-15(7-9-25)27-21-24-20-17(23)11-14(22)12-18(20)29-21/h2-5,11-12,15H,6-10H2,1H3

• InChIKey:
• CXQRGGWVHYFBEH-UHFFFAOYSA-N

• 1-(4-((4,6-Difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-2-(4-(methylthio)phenyl)ethanone is a useful research compound. Its molecular formula is C21H20F2N2O2S2 and its molecular weight is 434.52. The purity is usually 95%.

(S)-(tetrahydrofuran-3-yl)methanamine

In Stock

• CAS RN:
• 1048962-84-0

• Formula:
• C5H12ClNO

• InChI:
• InChI=1S/C5H11NO/c6-3-5-1-2-7-4-5/h5H,1-4,6H2/t5-/m0/s1

• InChIKey:
• LZHYUVOFRJAJKS-JEDNCBNOSA-N

• (S)-(tetrahydrofuran-3-yl)methanamine is a useful research compound. Its molecular formula is C5H12ClNO and its molecular weight is 137.61 g/mol. The purity is usually 95%.

4-Fluoro-4-methylpiperidine-1-carbonyl chloride

In Stock

• CAS RN:
• 2298762-84-0

• Formula:
• C7H11ClFNO

• InChI:
• InChI=1S/C7H11ClFNO/c1-7(9)2-4-10(5-3-7)6(8)11/h2-5H2,1H3

• InChIKey:
• JQDWAYJIBOCRMW-UHFFFAOYSA-N

• 4-Fluoro-4-methylpiperidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C7H11ClFNO and its molecular weight is 179.62. The purity is usually 95%.